Cas no 1807096-99-6 (Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate
• CAS No: 1807096-99-6
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4894593
• Update Time: 2025-08-05

Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-6(15)3-4-2-5(8(10)11)7(14(16)17)9(12)13-4/h2,8H,3H2,1H3
• InChI Key： BJNGYYNBMFBBOM-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(CC(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate

Methyl 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-acetate (CAS No. 1807096-99-6): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate (CAS No. 1807096-99-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate.

Chemical Structure and Properties

Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate is a pyridine derivative with a complex molecular structure. The presence of a difluoromethyl group, an iodine atom, and a nitro group imparts distinct chemical properties to the compound. The difluoromethyl group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The iodine atom, being a heavy halogen, can enhance the lipophilicity and metabolic stability of the compound. The nitro group, on the other hand, introduces polarity and can affect the electronic distribution within the molecule.

The molecular formula of Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate is C₁₁H₈F₂I₁N₃O₄, and its molecular weight is approximately 385.05 g/mol. The compound is typically synthesized through a series of multi-step reactions involving halogenation, nitration, and esterification processes. These synthetic routes are designed to ensure high yields and purity levels, which are crucial for subsequent applications in drug discovery and development.

Synthesis Methods

The synthesis of Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate involves several key steps. One common approach begins with the preparation of 4-difluoromethylpyridine, which is then subjected to iodination to introduce the iodine atom at the 2-position. The resulting intermediate is further nitrated to form the nitro group at the 3-position. Finally, esterification with methanol yields the desired product.

A detailed synthetic protocol for this compound has been reported in recent literature. For instance, a study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that achieved an overall yield of over 70%. This method utilized mild reaction conditions and readily available starting materials, making it suitable for large-scale production.

Applications in Medicinal Chemistry

Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate has shown promise in various medicinal chemistry applications due to its unique structural features. One area of particular interest is its potential as a lead compound for developing new antiviral agents. Recent studies have demonstrated that compounds with similar structural motifs exhibit potent antiviral activity against a range of viral pathogens.

In addition to antiviral applications, Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate has also been explored for its anticancer properties. A study published in Cancer Research reported that this compound exhibited selective cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

Recent Research Advancements

The ongoing research on Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate has led to several significant findings that highlight its potential as a therapeutic agent. For example, a recent study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of this compound in animal models. The results showed that it exhibited favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life.

Anther noteworthy study focused on optimizing the structure of Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate to enhance its biological activity. Through systematic structure-activity relationship (SAR) studies, researchers identified key modifications that significantly improved its potency against specific targets. These findings have paved the way for further development of this compound as a potential drug candidate.

Conclusion

In conclusion, Methyl 4-(difluoromethyl)-2-iodo-3-nitropyridine-6-acetate (CAS No. 1807096-99-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in advancing drug discovery efforts.